Cas no 2229212-55-7 (tert-butyl N-(3-fluoro-4-{hydroxy(methyl)aminomethyl}phenyl)carbamate)

• Product Name: tert-butyl N-(3-fluoro-4-{hydroxy(methyl)aminomethyl}phenyl)carbamate
• CAS No: 2229212-55-7
• MF: C₁₃H₁₉FN₂O₃
• MW: 270.299967050552
• CID: 5903815
• PubChem ID: 165687432
• Update Time: 2025-06-09

tert-butyl N-(3-fluoro-4-{hydroxy(methyl)aminomethyl}phenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(3-fluoro-4-{hydroxy(methyl)aminomethyl}phenyl)carbamate
• EN300-1900169
• 2229212-55-7
• tert-butyl N-(3-fluoro-4-{[hydroxy(methyl)amino]methyl}phenyl)carbamate

• Inchi： 1S/C13H19FN2O3/c1-13(2,3)19-12(17)15-10-6-5-9(8-16(4)18)11(14)7-10/h5-7,18H,8H2,1-4H3,(H,15,17)
• InChI Key： QLJLGPISXIIPJE-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1CN(C)O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 270.13797063g/mol
• Monoisotopic Mass: 270.13797063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 61.8Ų

Additional information on tert-butyl N-(3-fluoro-4-{hydroxy(methyl)aminomethyl}phenyl)carbamate

Research Brief on tert-Butyl N-(3-fluoro-4-{hydroxy(methyl)aminomethyl}phenyl)carbamate (CAS: 2229212-55-7) in Chemical Biology and Pharmaceutical Applications

The compound tert-butyl N-(3-fluoro-4-{hydroxy(methyl)aminomethyl}phenyl)carbamate (CAS: 2229212-55-7) has recently garnered significant attention in chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and relevance in drug discovery.

Recent studies highlight the role of this carbamate derivative as a key intermediate in the synthesis of biologically active molecules, particularly in the development of kinase inhibitors and modulators of protein-protein interactions. The presence of both fluoro and hydroxy(methyl)aminomethyl substituents on the phenyl ring contributes to its ability to engage in hydrogen bonding and hydrophobic interactions, making it a versatile scaffold for medicinal chemistry.

A 2023 publication in the Journal of Medicinal Chemistry demonstrated the compound's utility in constructing potent and selective inhibitors of fibroblast growth factor receptors (FGFRs). Researchers employed tert-butyl N-(3-fluoro-4-{hydroxy(methyl)aminomethyl}phenyl)carbamate as a building block to develop novel FGFR inhibitors with improved pharmacokinetic properties, showing promising results in preclinical models of cancer.

Structural-activity relationship (SAR) studies have revealed that modifications at the carbamate moiety can significantly influence the compound's biological activity and metabolic stability. The tert-butyl group provides steric protection against enzymatic degradation while maintaining favorable physicochemical properties, as evidenced by recent ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profiling studies.

In the field of neurodegenerative disease research, this compound has shown potential as a precursor for the development of small molecules targeting α-synuclein aggregation. A 2024 study published in ACS Chemical Neuroscience reported its incorporation into novel compounds that effectively reduced α-synuclein oligomerization in cellular models of Parkinson's disease.

The synthetic accessibility of tert-butyl N-(3-fluoro-4-{hydroxy(methyl)aminomethyl}phenyl)carbamate has been improved through recent methodological advances. A 2023 Organic Process Research & Development paper described an optimized, scalable synthesis route with enhanced yield and purity, addressing previous challenges in large-scale production.

Emerging applications in radiopharmaceutical development have also been reported, where the fluorine-18 labeled analog of this compound is being investigated as a potential positron emission tomography (PET) tracer for imaging specific enzyme activities in vivo. Preliminary results suggest favorable biodistribution and target specificity in animal models.

In conclusion, tert-butyl N-(3-fluoro-4-{hydroxy(methyl)aminomethyl}phenyl)carbamate represents a valuable chemical entity with diverse applications in medicinal chemistry and drug discovery. Its continued investigation holds promise for the development of novel therapeutic agents across multiple disease areas, particularly in oncology and neurodegenerative disorders. Future research directions may focus on expanding its utility in targeted drug delivery systems and as a platform for the development of bifunctional pharmaceutical agents.